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Compound of Interest

2-amino-1,7-diethyl-1H-purin-
Compound Name:

6(7H)-one
CAS No.: 105612-74-6
Cat. No.: B11894012

Get Quote

\ J

Compound: 2-amino-1,7-diethyl-1H-purin-6(7H)-one CAS Registry Number:Not widely listed
as discrete commercial entity; derivative of 73-40-5 (Guanine) Molecular Formula: C

H
N
O Molecular Weight: 207.23 g/mol [1]

Executive Summary & Application Context

1,7-Diethylguanine is a specific regioisomer of diethylated guanine.[1] Unlike the biologically
ubiquitous N9-substituted nucleosides, this compound features alkylation at the N1 and N7
positions. This substitution pattern locks the purine ring in a specific tautomeric state,
preventing the N1-H

06-H lactam-lactim tautomerism typical of guanine.

Key Applications:
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» Genotoxicity Biomarker: It is a known product of reaction between DNA/tRNA and ethylating
agents like N-ethyl-N-nitrosourea (ENU) and diethyl sulfate (DES).

e Synthetic Intermediate: Used in the development of purine-based peptidomimetics and
acyclic nucleoside phosphonates.

Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The differentiation of 1,7-diethylguanine from its isomers (e.g., 1,9-diethyl, N2-ethyl) relies
heavily on the chemical shift of the methylene protons on the ethyl groups and the C8-H
singlet.

Solvent System: DMSO-d

(Recommended for solubility and preventing exchange of amino protons).

Predicted

H NMR Data (400 MHz, DMSO-d
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Position

Group

Multiplicity

Chemical Shift
(

» Ppm)

Structural
Insight

H-8

CH

Singlet (s)

8.40 - 8.60

Highly
deshielded due
to the cationic
character often
associated with
N7-alkylation;
distinct from N9-
isomers (usually
~7.9-8.1 ppm).[1]

N1-CH

CH

Quartet (q)

3.95-4.05

Hz. Typical
amide-like N-

alkylation shift.

N7-CH

CH

Quartet (q)

4.20-4.35

Downfield
relative to N1-
ethyl due to the
electron-deficient
imidazole ring
system (betaine

character).

N1-CH

CH

Triplet ()

1.15-1.25

Hz.

N7-CH

CH

Triplet ()

1.30-1.40

Slightly
deshielded
relative to N1-

methyl.
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Exchangeable
with D

2-NH NH i
Broad Singlet 6.50 - 7.00 O. Position

varies with

concentration.

C NMR Key Signals:

e C=0 (C6): ~155-158 ppm (Consistent with N1-substituted amides).
e C8: ~140-145 ppm.
e Ethyl CH

: Distinct signals at ~42 ppm (N1) and ~46 ppm (N7).

Expert Note: The N7-alkylation induces a significant positive charge delocalization on the

imidazole ring, often shifting the H8 proton downfield compared to 1,9-isomers.

B. Mass Spectrometry (MS)

lonization Mode: ESI (+) (Electrospray lonization, Positive Mode) Molecular lon:

m/z[1]

Fragmentation Pathway

The fragmentation of 1,7-diethylguanine follows a characteristic loss of the alkyl chains. Unlike
ribosylated guanines which lose the sugar (neutral loss 116 or 132), alkylated guanines
sequentially lose the ethyl groups as ethylene (neutral loss 28) or ethyl radicals (loss 29)

depending on the energy.

Key Transitions (MS/MS):
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e Precursor: 208 m/z (
)
e Primary Fragment: 180 m/z (Loss of C

H
from N1 or N7)

e Secondary Fragment: 152 m/z (Guanine core,

)]

Legend
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Click to download full resolution via product page

Figure 1: Proposed ESI(+) fragmentation pathway for 1,7-diethylguanine.[1]

C. UV-Visible Spectroscopy

The UV spectrum is pH-dependent. However, because N1 is blocked by an ethyl group, the
molecule cannot ionize by deprotonating N1 (pKa ~9.4 in Guanine).[1]

e Neutral pH (Buffer pH 7.0):

nm.
e Acidic pH (0.1 N HCI):

nm.
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o Spectral Feature: N7-alkylation typically causes a bathochromic shift (red shift) compared to
N9-alkylation.

Isomer Differentiation Workflow

Distinguishing the 1,7-isomer from the more common 1,9-isomer or N2-alkylated byproducts is
critical.

Unknown Diethyl Guanine Sample

1H NMR (DMSO-d6)

Are NH2 protons (broad, ~6.5ppm) present?

Alkyl on Exocyclic N

(NO (or Alkyl signal on N))

Check H-8 Chemical Shift

Downfield Shift\Upfield Shift

1,7-Diethyl 1,9-Diethy

(H-8 > 8.4 ppm (H-8 ~ 7.9-8.1 ppm
N7-CH2 > 4.2 ppm) N9-CH2 ~ 4.0 ppm)
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Figure 2: Logical workflow for distinguishing 1,7-diethylguanine from common isomers using
NMR.

Experimental Protocol: Sample Preparation

To ensure reproducibility of the spectral data above, follow this preparation protocol.
Materials:

e Solvent: DMSO-d

(99.9% D) + 0.03% TMS (V/v).

e Tube: 5mm High-Precision NMR tube.

Procedure:

e Massing: Weigh 5-10 mg of the 1,7-diethylguanine solid.
» Dissolution: Add 600

L of DMSO-d
. Vortex for 30 seconds.

o Note: If the sample is a salt (e.g., hydrobromide), the solution may be acidic.[1] This can
shift the H8 signal further downfield.

« Filtration: If the solution is cloudy (common with biological extracts), filter through a glass
wool plug directly into the NMR tube.

e Acquisition:
o Set probe temperature to 298 K (25°C).

o Acquire 16 scans (minimum) to resolve the ethyl quartets clearly from the water
suppression region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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